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Compound of Interest

Compound Name: Bay 61-3606

Cat. No.: B1667820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of a

Dimethyl Sulfoxide (DMSO) stock solution of Bay 61-3606, a potent and selective inhibitor of

Spleen Tyrosine Kinase (Syk).

Introduction
Bay 61-3606 is a cell-permeable, ATP-competitive, and reversible inhibitor of Syk, a non-

receptor tyrosine kinase crucial for signal transduction in hematopoietic cells.[1][2][3] It plays a

key role in B-cell receptor (BCR) and Fc receptor (FcR) signaling pathways, making it a

valuable tool for studying allergic and inflammatory responses, as well as certain types of

cancer.[4][5][6] Accurate preparation of a stable stock solution is the first critical step for reliable

and reproducible experimental results. DMSO is the recommended solvent for Bay 61-3606.[1]

[2][4][5][6][7]

Physicochemical and Solubility Data
Proper stock solution preparation requires accurate information regarding the compound's

molecular weight and solubility. Bay 61-3606 is available in different forms (e.g., free base,

hydrochloride, dihydrochloride), which have different molecular weights. It is critical to confirm

the specific form of the compound from the product vial or Certificate of Analysis before

preparation. The data below pertains to the commonly used dihydrochloride form unless

otherwise specified.
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Parameter Value Source

Compound Name Bay 61-3606 [8][9]

Target Spleen Tyrosine Kinase (Syk) [2][4][5]

Inhibitor Constant (Ki) 7.5 nM [1][4][5]

IC₅₀ 10 nM [1][7]

Molecular Formula
C₂₀H₁₈N₆O₃ · 2HCl

(dihydrochloride)
[4][5]

Molecular Weight 463.32 g/mol (dihydrochloride) [4][5]

426.86 g/mol (hydrochloride) [1]

390.40 g/mol (free base) [7][8][9]

Appearance Yellow solid [1][7]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][2][4][5][6][7]

Solubility in DMSO
6-14 mg/mL (approx. 13-30

mM as dihydrochloride)
[4][5]

Insolubility Water, Ethanol [4][5]

Note: The solubility of Bay 61-3606 in DMSO can be affected by the purity and water content of

the solvent. Using fresh, anhydrous, or molecular sieve-dried DMSO is strongly recommended,

as moisture can significantly reduce solubility.[1][4]

Experimental Protocols
Bay 61-3606 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips
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Vortex mixer

Sonicator (optional, but recommended)[3][6]

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Preparation

Storage

Start: Gather Materials

1. Accurately weigh
Bay 61-3606 powder.

2. Calculate required
volume of DMSO.

3. Add calculated
DMSO to the powder.

4. Dissolve completely
(Vortex/Sonicate).

5. Aliquot into single-use
tubes to avoid freeze-thaw

cycles.

Solution is clear

6. Store aliquots at
-20°C or -80°C.

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing Bay 61-3606 DMSO stock solution.
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This protocol uses Bay 61-3606 dihydrochloride (MW: 463.32 g/mol ) as an example. Adjust

calculations based on the actual molecular weight of your compound.

Determine Required Mass: To prepare 1 mL of a 10 mM stock solution, you need to calculate

the mass of Bay 61-3606 dihydrochloride.

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × (1 mL / 1000 mL/L) × 463.32 g/mol × 1000 mg/g

Mass = 4.63 mg

Weighing: Carefully weigh out 4.63 mg of Bay 61-3606 powder and place it into a sterile

microcentrifuge tube or vial. Due to the small quantity, using a calibrated analytical balance is

essential.

Solvent Addition: Add 1 mL of fresh, high-purity DMSO to the tube containing the powder.

Dissolution:

Close the tube tightly and vortex thoroughly for 1-2 minutes.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Gentle

warming (e.g., to 37°C) can also aid dissolution, but avoid excessive heat.[6]

Visually inspect the solution against a light source to ensure there are no visible particles

and the solution is clear.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.[1]

Label the tubes clearly with the compound name, concentration, date, and solvent.

For short-term storage (up to 1 month), store at -20°C.[1][4]

For long-term storage (6 months to 1 year), store at -80°C.[1][3][6]
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Protect the stock solution from light.[7]

For cell-based assays, it is recommended to prepare a stock solution at a concentration at least

1000 times higher than the final working concentration to minimize the final DMSO

concentration in the culture medium.[6]

Example: To achieve a final concentration of 10 µM in a cell culture well containing 1 mL of

medium, add 1 µL of the 10 mM stock solution.

Best Practice: To avoid precipitation when diluting into aqueous media, perform a serial

dilution. First, dilute the 10 mM stock in DMSO to an intermediate concentration (e.g., 1 mM),

and then add this solution to the aqueous buffer or cell culture medium.[6] Pre-warming the

medium to 37°C can also help prevent precipitation.[6]

Mechanism of Action: Syk Inhibition Pathway
Bay 61-3606 exerts its effect by competitively binding to the ATP pocket of Syk, preventing its

phosphorylation and activation. This blocks the entire downstream signaling cascade that is

initiated by B-cell or Fc receptors, ultimately inhibiting cellular responses like degranulation,

cytokine release, and proliferation.
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Caption: Bay 61-3606 inhibits the Syk signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Bay 61-
3606 Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667820#how-to-prepare-bay-61-3606-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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